Cas no 2229486-39-7 (2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine)

• Product Name: 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine
• CAS No: 2229486-39-7
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6107346
• PubChem ID: 165698416
• Update Time: 2025-06-10

2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine
• EN300-1747672
• 2229486-39-7
• [2-(2,3-dihydro-1H-inden-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C13H17N/c14-8-12-7-13(12)11-5-4-9-2-1-3-10(9)6-11/h4-6,12-13H,1-3,7-8,14H2
• InChI Key： XNNMWOCFTOHMOI-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine

Introduction to 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine (CAS No: 2229486-39-7)

2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2229486-39-7, represents a fascinating intersection of structural complexity and potential biological activity. The molecular framework of this compound incorporates a dihydroindene moiety linked to a cyclopropylmethanamine group, which together forms a basis for exploring novel pharmacophores and therapeutic applications.

The structural design of 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine is not merely an academic exercise but a strategic approach to drug discovery. The dihydroindene ring system, characterized by its stability and aromatic-like properties, provides a robust scaffold for further functionalization. This feature is particularly appealing in the context of developing small-molecule inhibitors or modulators that require precise spatial orientation and electronic properties. The presence of the cyclopropylmethanamine group adds another layer of complexity, introducing steric constraints that can influence binding interactions with biological targets.

In recent years, the pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Heterocycles such as those found in 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine often exhibit a wide range of biological activities due to their ability to mimic natural biomolecules and interact with various enzymes and receptors. The dihydroindene moiety, in particular, has been explored in several high-throughput screening campaigns as a potential scaffold for kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents.

One of the most compelling aspects of 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine is its potential application in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the need for innovative molecules that can overcome existing limitations of conventional therapeutics. The structural features of this compound make it a promising candidate for further investigation into its pharmacological profile. Specifically, the combination of the dihydroindene and cyclopropylmethanamine groups could provide unique interactions with biological targets, potentially leading to the discovery of novel drugs with improved efficacy and selectivity.

The synthesis of 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine represents a testament to the advancements in synthetic organic chemistry. Modern synthetic methodologies have enabled chemists to construct complex molecular architectures with high precision and yield. The preparation of this compound involves multi-step reactions that showcase the ingenuity of synthetic strategies employed in drug discovery. These synthetic routes not only highlight the versatility of current chemical techniques but also underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In terms of biological activity, preliminary studies on derivatives of dihydroindene have shown promise in various therapeutic areas. For instance, certain analogs have demonstrated inhibitory effects on enzymes involved in inflammation and cancer pathways. While comprehensive data on 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine is still limited, its structural similarity to known bioactive molecules suggests that it may exhibit similar or even enhanced biological properties. Further investigation into its pharmacokinetic and pharmacodynamic profiles will be essential to fully understand its potential as a therapeutic agent.

The role of computational chemistry and molecular modeling has been instrumental in guiding the design and optimization of compounds like 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine. Advanced computational tools allow researchers to predict molecular interactions and assess binding affinities with high accuracy. These predictions can then be validated experimentally, streamlining the drug discovery process and reducing the time-to-market for new therapeutics. The integration of computational methods with traditional experimental approaches represents a powerful paradigm shift in pharmaceutical research.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic solutions. Compounds like 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine embody the spirit of modern drug discovery—combining structural innovation with biological insight to address complex medical challenges. The journey from laboratory synthesis to clinical application is long and arduous but holds immense promise for improving human health outcomes.

The future prospects for 2-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine are bright, particularly given its unique structural features and potential biological relevance. Ongoing research will focus on elucidating its mechanism of action, identifying suitable therapeutic indications, and developing optimized synthetic routes for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating this promising compound into tangible benefits for patients worldwide.